Cas no 1369123-33-0 (2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one
• CAS No: 1369123-33-0
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 5869156
• PubChem ID: 82534654
• Update Time: 2025-05-24

2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one
• WRQXXFUAMGQKNI-UHFFFAOYSA-N
• 2,2,2-Trifluoro-1-(1-methylindol-5-yl)ethanone
• EN300-1937622
• 1369123-33-0

• Inchi： 1S/C11H8F3NO/c1-15-5-4-7-6-8(2-3-9(7)15)10(16)11(12,13)14/h2-6H,1H3
• InChI Key： WRQXXFUAMGQKNI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=CN2C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one (CAS: 1369123-33-0)

The compound 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one (CAS: 1369123-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl ketone moiety and indole scaffold, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating specific biological targets.

One of the most notable findings in recent literature is the compound's utility in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one can serve as a versatile building block for the design of potent and selective kinase inhibitors. Its trifluoromethyl group enhances binding affinity and metabolic stability, while the indole core provides a scaffold for further functionalization.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antimicrobial therapy. A recent study published in the Journal of Medicinal Chemistry highlighted its efficacy against drug-resistant bacterial strains. The study revealed that derivatives of 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one exhibited broad-spectrum antibacterial activity, particularly against Gram-positive pathogens. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms.

Another area of interest is the compound's role in central nervous system (CNS) drug discovery. The indole moiety is a common feature in many CNS-active drugs, and the trifluoromethyl ketone group can enhance blood-brain barrier penetration. Preliminary in vivo studies have shown that derivatives of this compound exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one could be a valuable scaffold for the development of next-generation CNS therapeutics.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Recent efforts have focused on structural modifications to improve solubility and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify optimal substituents that enhance both efficacy and safety. These advancements underscore the potential of 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one as a cornerstone in the design of novel therapeutic agents.

In conclusion, the compound 2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-one (CAS: 1369123-33-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial therapy, and CNS drug discovery, with ongoing studies aimed at addressing remaining challenges. As research progresses, this molecule is poised to play a pivotal role in the development of innovative treatments for a range of diseases.